N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-5-nitrophenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H18N4O3S/c1-18-6-8-19(9-7-18)14-5-4-12(20(22)23)11-13(14)17-16(21)15-3-2-10-24-15/h2-5,10-11H,6-9H2,1H3,(H,17,21)
• InChI Key: IDDRPGVZDZHCTP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)[N+](=O)[O-])NC(=O)C3=CC=CS3
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide, also known as MNTX, is a compound that has been widely studied for its potential use in pain management. MNTX is a selective antagonist of the mu opioid receptor, which is involved in the transmission of pain signals in the central nervous system. In

Mechanism of Action

N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide acts as a selective antagonist of the mu opioid receptor, which is involved in the transmission of pain signals in the central nervous system. By blocking the mu opioid receptor, N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide reduces the transmission of pain signals and produces analgesic effects.
Biochemical and Physiological Effects:
N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide has been shown to produce analgesic effects without causing respiratory depression or other side effects associated with traditional opioid analgesics. N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide also has a shorter half-life than traditional opioid analgesics, which reduces the risk of accumulation and overdose.

Advantages and Limitations for Lab Experiments

N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide has several advantages for lab experiments, including its selectivity for the mu opioid receptor, its lack of respiratory depression, and its shorter half-life. However, N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide also has limitations, including its high cost, limited availability, and potential for off-target effects.

Future Directions

Future research on N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide could focus on the development of more efficient synthesis methods, the identification of new targets for N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide, and the investigation of its potential for use in combination with other pain management strategies. Additionally, further studies could explore the potential of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide for the treatment of other conditions, such as addiction and depression.
In conclusion, N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide is a compound with great potential for the treatment of pain. Its selectivity for the mu opioid receptor, lack of respiratory depression, and shorter half-life make it an attractive alternative to traditional opioid analgesics. Further research is needed to fully understand the potential of N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide and to develop new applications for this promising compound.

Scientific Research Applications

N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide has been extensively studied for its potential use in pain management. It has been shown to be effective in reducing pain in animal models of acute and chronic pain. N-[2-(4-methyl-1-piperazinyl)-5-nitrophenyl]-2-thiophenecarboxamide has also been studied in clinical trials for the treatment of various types of pain, including postoperative pain, cancer pain, and neuropathic pain.